molecular formula C9H19N3 B8449556 N-(2-cyanoethyl)-N',N'-dimethyl-1,4-diaminobutane

N-(2-cyanoethyl)-N',N'-dimethyl-1,4-diaminobutane

Cat. No. B8449556
M. Wt: 169.27 g/mol
InChI Key: YFGBPXYVLPCEEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-cyanoethyl)-N',N'-dimethyl-1,4-diaminobutane is a useful research compound. Its molecular formula is C9H19N3 and its molecular weight is 169.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2-cyanoethyl)-N',N'-dimethyl-1,4-diaminobutane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-cyanoethyl)-N',N'-dimethyl-1,4-diaminobutane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-(2-cyanoethyl)-N',N'-dimethyl-1,4-diaminobutane

Molecular Formula

C9H19N3

Molecular Weight

169.27 g/mol

IUPAC Name

3-[4-(dimethylamino)butylamino]propanenitrile

InChI

InChI=1S/C9H19N3/c1-12(2)9-4-3-7-11-8-5-6-10/h11H,3-5,7-9H2,1-2H3

InChI Key

YFGBPXYVLPCEEJ-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCCCNCCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of acrylonitrile (1.17 g, 22.07 mmol) in methanol (1.0 ml) was added dropwise to a solution of N,N-dimethyl-1,4-diaminobutane 322 (2.1 g, 18.42 mmol) in methanol (1.0 ml) at 0° C., and the mixture was stirred at 0° C. for sixteen hours. Evaporation of the solvent in vacuo afforded almost pure N-(2-cyanoethyl)-N',N'-dimethyl-1,4-diaminobutane 323 as a colorless oil (2.5 g, 80% yield based on 322). 1H NMR (400 MHz, CDCl3) δ: 1.45 (4H, m, --CH2 --CH2 --CH2 --CH2 --), 2.15 (6H, s, --N(CH3)2), 2.22 (2H, t, --CH2N), 2.47 (2H, t, --CH2CH2CN), 2.60 (2H, t, --CH2CH2NH--), 2.88 (2H, t, --CH2CH2NH--), 3.37 (1H, s, --NH).
Quantity
1.17 g
Type
reactant
Reaction Step One
Quantity
2.1 g
Type
reactant
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One

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